Cas no 819850-18-5 (Pyrimidine-4-carboxylic acid Sodium salt)

• Product Name: Pyrimidine-4-carboxylic acid Sodium salt
• CAS No: 819850-18-5
• MF: C₅H₄N₂NaO₂
• MW: 147.087231636047
• CID: 68877
• PubChem ID: 24820426
• Update Time: 2025-07-17

Pyrimidine-4-carboxylic acid Sodium salt Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid sodium salt
• Pyrimidine-4-Carboxylic Acid (sodium salt)
• sodium,pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, sodium salt (9CI)
• AKOS005255087
• MFCD06796209
• AKOS006345474
• sodium;pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, sodium salt
• 819850-18-5
• Pyrimidine-4-carboxylic acid sodium salt
• DTXSID70647507
• SODIUMPYRIMIDINE-4-CARBOXYLATE
• SODIUM PYRIMIDINE-4-CARBOXYLATE
• PD020339
• DB-316762
• Pyrimidine-4-carboxylic acid Sodium salt

• Inchi： 1S/C5H4N2O2.Na/c8-5(9)4-1-2-6-3-7-4;/h1-3H,(H,8,9);
• InChI Key： YEAWHHSQKXWAJB-UHFFFAOYSA-N
• SMILES： [Na].O=C(C1C=CN=CN=1)O

Computed Properties

• Exact Mass: 146.00900
• Monoisotopic Mass: 146.00922162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 65.91000
• LogP: -1.15990

Pyrimidine-4-carboxylic acid Sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Pyrimidine-4-carboxylic acid Sodium salt

Pyrimidine-4-carboxylic acid Sodium salt (CAS No. 819850-18-5): A Comprehensive Overview

Pyrimidine-4-carboxylic acid Sodium salt, chemically designated as Pyrimidine-4-carboxylic acid Sodium salt, is a significant compound in the field of pharmaceutical and biochemical research. With a CAS number of 819850-18-5, this sodium salt of pyrimidine-4-carboxylic acid has garnered attention due to its versatile applications and structural properties. This article provides an in-depth exploration of the compound, its synthesis, chemical characteristics, and recent advancements in its utilization within scientific research.

The molecular structure of Pyrimidine-4-carboxylic acid Sodium salt consists of a pyrimidine core substituted with a carboxyl group at the 4-position, which is further neutralized by a sodium cation. This configuration imparts unique physicochemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound's solubility profile and stability under different conditions have been extensively studied, revealing its potential as a building block in medicinal chemistry.

In recent years, Pyrimidine-4-carboxylic acid Sodium salt has been explored for its role in the development of novel therapeutic agents. Its structural motif is closely related to several naturally occurring pyrimidines, which are known for their biological significance. For instance, it has been investigated as a precursor in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer therapies. The ability to modify the pyrimidine ring at the 4-position allows for the creation of diverse derivatives with tailored biological activities.

One of the most compelling aspects of Pyrimidine-4-carboxylic acid Sodium salt is its application in the field of enzyme inhibition. Researchers have leveraged its structural features to design inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The carboxylate group provides a suitable moiety for hydrogen bonding interactions with enzyme active sites, enhancing binding affinity and selectivity. This has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The synthesis of Pyrimidine-4-carboxylic acid Sodium salt can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. A common method involves the carboxylation of 4-hydroxypyrimidine followed by neutralization with sodium hydroxide. Alternative approaches include multi-step organic transformations starting from readily available pyrimidine derivatives. The choice of synthetic route is influenced by factors such as yield, cost-effectiveness, and environmental considerations.

From a chemical perspective, Pyrimidine-4-carboxylic acid Sodium salt exhibits interesting reactivity patterns that make it amenable to further functionalization. The carboxylate group can participate in esterification, amidation, and other coupling reactions, enabling the attachment of diverse functional groups. This flexibility has been exploited in combinatorial chemistry libraries and high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The compound's stability under various storage conditions has also been a focus of research efforts. Studies have demonstrated that Pyrimidine-4-carboxylic acid Sodium salt maintains its integrity when stored at controlled temperatures and humidity levels. However, exposure to extreme conditions such as high temperatures or acidic environments can lead to degradation products. Understanding these stability parameters is crucial for ensuring consistent quality in pharmaceutical formulations where this compound is utilized.

In conclusion, Pyrimidine-4-carboxylic acid Sodium salt (CAS No. 819850-18-5) represents a versatile and valuable intermediate in synthetic chemistry and drug development. Its structural features and reactivity make it an attractive candidate for designing new therapeutic agents targeting various diseases. Ongoing research continues to uncover novel applications and synthetic strategies for this compound, reinforcing its importance in the pharmaceutical industry.